molecular formula C15H23NO3 B6244592 tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate CAS No. 2314381-33-2

tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate

Cat. No. B6244592
CAS RN: 2314381-33-2
M. Wt: 265.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound, also known as TBTA, is a type of bicyclic compound . It is a white crystalline powder that is soluble in organic solvents . The product name is "tert-butyl 1-amino-3-azabicyclo [3.2.1]octane-3-carboxylate" .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the compound tert-butyl 3-oxo-2-oxa-5-azabicyclo [2.2.2]octane-5-carboxylate was synthesized as a cyclic amino acid ester from the corresponding ethyl 2-amino-4-(2-oxiranyl)butanoate HCl salt via an intramolecular lactonization reaction .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C12H19NO3/c1-12(2,3)17-11(15)14-9-4-5-10(14)7-13(6-9)8-16-13/h9-10H,4-8H2,1-3H3 . This indicates that the compound has a complex structure with multiple rings and functional groups.


Chemical Reactions Analysis

While specific chemical reactions involving this compound have not been found, it’s reasonable to assume that it could participate in reactions typical of esters and amines. For example, it could undergo hydrolysis to yield the corresponding carboxylic acid and alcohol .


Physical And Chemical Properties Analysis

The molecular weight of this compound is 239.31 . It is a solid at room temperature .

Safety and Hazards

This compound is classified as an irritant . It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate involves the reaction of tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate with appropriate reagents to form the desired compound.", "Starting Materials": [ "tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate" ], "Reaction": [ "Step 1: tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate is reacted with sodium hydride in THF to form the sodium salt of the compound.", "Step 2: The sodium salt is then reacted with tert-butyl bromoacetate in DMF to form tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate tert-butyl ester.", "Step 3: The tert-butyl ester is then hydrolyzed with aqueous HCl to form tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylic acid.", "Step 4: The carboxylic acid is then reacted with thionyl chloride in dichloromethane to form the corresponding acid chloride.", "Step 5: Finally, the acid chloride is reacted with the appropriate amine to form tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate." ] }

CAS RN

2314381-33-2

Product Name

tert-butyl 3'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,1'-cyclobutane]-8-carboxylate

Molecular Formula

C15H23NO3

Molecular Weight

265.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.